(Z)-4-(4-bromobenzylidene)-2-ethyloxazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(4-bromophenyl)methylidene]-2-ethyl-1,3-oxazol-5-one
• InChI: InChI=1S/C12H10BrNO2/c1-2-11-14-10(12(15)16-11)7-8-3-5-9(13)6-4-8/h3-7H,2H2,1H3/b10-7-
• InChI Key: TZWOXUBCJZTXSF-YFHOEESVSA-N
• Canonical SMILES: CCC1=NC(=CC2=CC=C(C=C2)Br)C(=O)O1
• Isomeric SMILES: CCC1=N/C(=C\C2=CC=C(C=C2)Br)/C(=O)O1
• Molecular Formula: C12H10BrNO2
• Molecular Weight: 280.12 g/mol

Description

(Z)-4-(4-bromobenzylidene)-2-ethyloxazol-5(4H)-one, also known as BBBO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BBBO is a yellow crystalline powder that belongs to the oxazole family and has a molecular weight of 328.15 g/mol.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in studies related to the synthesis of biologically active oxazol-5-(4H)-ones through Erlenmeyer–Plöchl reactions. These compounds exhibit potential as immunomodulators and tyrosinase inhibitors. The synthesis is highlighted for its efficiency, yielding up to 97% product without the need for preparative chromatography (Rodrigues, Martinho, & Afonso, 2015).

Corrosion Inhibition

• Research on corrosion inhibition potentials has been conducted using derivatives of the compound for mild steel in acidic media. Electrochemical measurements and weight loss methods determined that these derivatives act as effective inhibitors, adhering to the metal surface according to the Langmuir model, which indicates their practical application in protecting metals from corrosion (Merimi et al., 2019).

Materials Science

• In the field of materials science, studies have explored the synthesis, crystal structure, and theoretical characterizations (including FT-IR and quantum mechanical studies) of related bromobenzyl compounds. These studies contribute to understanding the electronic structure, reactivity, and potential applications in designing new materials with specific properties (Zeyrek et al., 2015).

Antioxidant and Antimicrobial Activities

• Investigations into the antioxidant and antimicrobial activities of derivatives have shown promising results. Compounds synthesized from (Z)-4-(4-bromobenzylidene)-2-ethyloxazol-5(4H)-one and its derivatives exhibit potent biological activities, including the ability to scavenge free radicals and inhibit the growth of various bacteria and fungi, demonstrating their potential in pharmaceutical applications (Kaneria et al., 2016).

Drug Design and Molecular Logic Gates

• The compound and its derivatives have been studied for their role in drug design, particularly as chemosensors for the detection of metal ions in biological systems. These studies have implications for developing new diagnostic tools and therapeutic agents. Additionally, their application in constructing molecular logic gates indicates their potential in the field of molecular electronics (Fegade et al., 2015).